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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907 Get Quote

An in-depth analysis of the solubility of 1-methylanthracene in organic solvents is crucial for

researchers and professionals in the fields of chemistry and drug development. 1-
Methylanthracene, a polycyclic aromatic hydrocarbon (PAH), serves as a fundamental

building block in the synthesis of various organic materials and pharmaceutical compounds. Its

solubility characteristics dictate its behavior in reaction media, purification processes, and

formulation development. This technical guide provides a comprehensive overview of the

available solubility data, detailed experimental protocols for its determination, and a visual

representation of the factors influencing its solubility.

Physicochemical Properties of 1-Methylanthracene
1-Methylanthracene is a solid crystalline substance with the molecular formula C₁₅H₁₂ and a

molecular weight of 192.26 g/mol .[1][2] Key physical properties are summarized in the table

below. It is generally described as being soluble in alcohol and insoluble in water.[3][4][5]

Property Value

Molecular Formula C₁₅H₁₂

Molecular Weight 192.26 g/mol [1][2]

Melting Point 86-88 °C[1][3]

Boiling Point 363 °C[1][3]

Appearance Colorless leaflets[3][5]
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Quantitative Solubility of 1-Methylanthracene
Quantitative solubility data for 1-methylanthracene in various organic solvents is sparse in

publicly available literature. While qualitative statements about its solubility in alcohols are

present, specific numerical data is not readily found in the initial search. For comparison and as

a proxy, the solubility of the parent compound, anthracene, is often studied and can provide

some insight into the expected behavior of its methylated derivative. The methyl group in 1-
methylanthracene can be expected to slightly increase its solubility in less polar organic

solvents compared to anthracene due to an increase in nonpolar surface area and a slight

alteration of the crystal lattice energy.

For anthracene, a closely related polycyclic aromatic hydrocarbon, extensive solubility data is

available and can serve as a useful reference point. For instance, the solubility of anthracene in

toluene is significantly higher than in methanol, reflecting the "like dissolves like" principle.[6]

Experimental Protocols for Solubility Determination
The determination of the solubility of a solid compound like 1-methylanthracene in an organic

solvent typically follows a standardized experimental procedure to ensure accuracy and

reproducibility. The most common method is the isothermal equilibrium method, followed by a

suitable analytical technique to quantify the dissolved solute.

General Experimental Protocol: Isothermal Equilibrium
Method

Preparation of Saturated Solution: An excess amount of solid 1-methylanthracene is added

to a known volume of the desired organic solvent in a sealed container, such as a glass vial

or flask.

Equilibration: The container is placed in a constant temperature bath or shaker and agitated

for a prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached. The

temperature should be controlled to within ±0.1 °C.

Phase Separation: After equilibration, the suspension is allowed to stand undisturbed at the

same temperature to allow the undissolved solid to settle. To ensure complete separation of
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the solid from the liquid phase, the saturated solution is typically filtered through a syringe

filter (e.g., 0.45 µm PTFE) or centrifuged.

Quantification of Solute: A known aliquot of the clear, saturated supernatant is carefully

withdrawn and its concentration is determined using a suitable analytical method. Common

techniques include:

Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness,

and the mass of the remaining solute is measured.

UV-Vis Spectroscopy: The absorbance of the diluted saturated solution is measured at a

wavelength where 1-methylanthracene has a strong absorbance, and the concentration

is determined from a pre-established calibration curve.

High-Performance Liquid Chromatography (HPLC): The saturated solution is appropriately

diluted and injected into an HPLC system. The concentration is determined by comparing

the peak area to a calibration curve generated from standards of known concentration.[7]

Factors Influencing Solubility
The solubility of a crystalline organic compound like 1-methylanthracene in an organic solvent

is governed by a complex interplay of thermodynamic factors. These include the

physicochemical properties of both the solute and the solvent, as well as external conditions

like temperature and pressure.
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Caption: Key factors influencing the solubility of 1-methylanthracene.

Generalized Experimental Workflow for Solubility
Determination
The process of experimentally determining the solubility of a compound like 1-
methylanthracene involves a series of sequential steps, from preparation to final analysis.

This workflow ensures that the measured solubility represents the true equilibrium

concentration at the specified conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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